Glutathione Adduct Formation Kinetics
Stopped-flow spectroscopy demonstrated that nitrosochloramphenicol (NO-CAP) forms a labile adduct with reduced glutathione (GSH) with a second-order rate constant k = 5500 M⁻¹s⁻¹ at 37 °C, pH 7.4 [1]; the equilibrium constant for the adduct was K = 4500 M⁻¹ [1]. In contrast, chloramphenicol (CAP) does not undergo any measurable direct reaction with GSH under identical conditions, as the parent nitro group requires enzymatic reduction to generate a reactive species [2]. The difference in reactivity is therefore qualitative (CAP unreactive) vs. quantitative (NO-CAP: 5500 M⁻¹s⁻¹), representing orders-of-magnitude greater electrophilic capacity. The adduct is reversible: essentially all NO-CAP can be back-extracted with ether from the labile intermediate [1]. This reactivity is identical in human red cells; the GSH adduction rate constant was confirmed as 5500 M⁻¹s⁻¹, with subsequent isomerization to sulfinamide (k = 0.05 s⁻¹) and thiolytic cleavage by a second GSH molecule (k = 7.1 M⁻¹s⁻¹) [3].
CAP: no measurable reaction
| Evidence Dimension | Rate constant for glutathione adduct formation |
|---|---|
| Target Compound Data | k = 5500 M⁻¹s⁻¹ (37 °C, pH 7.4); K_eq = 4500 M⁻¹ |
| Comparator Or Baseline | Chloramphenicol (CAP): no measurable direct reaction with GSH |
| Quantified Difference | Qualitative difference: NO-CAP is highly reactive; CAP is unreactive |
| Conditions | Stopped-flow spectroscopy; 37 °C; pH 7.4; in vitro human blood as confirmatory system |
Why This Matters
Users requiring a reactive electrophilic nitrosoarene probe for thiol-trapping or GSH-conjugation studies must select NO-CAP; chloramphenicol provides no direct reactivity and cannot serve as a substitute.
- [1] Eyer, P., & Schneller, M. (1983). Reactions of the nitroso analogue of chloramphenicol with reduced glutathione. Biochemical Pharmacology, 32(6), 1029–1036. View Source
- [2] Ascherl, M., Eyer, P., & Kampffmeyer, H. (1985). Formation and disposition of nitrosochloramphenicol in rat liver. Biochemical Pharmacology, 34(20), 3755–3763. View Source
- [3] Eyer, P., Lierheimer, E., & Schneller, M. (1984). Reactions of nitrosochloramphenicol in blood. Biochemical Pharmacology, 33(14), 2299–2308. View Source
